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Compound of Interest

Compound Name: 2-Chloroadenosine

Cat. No.: B1664061 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

2-Chloroadenosine, a potent adenosine receptor agonist, requires careful handling and

adherence to specific disposal protocols due to its hazardous properties. This guide provides

essential, step-by-step procedures for the safe and compliant disposal of 2-Chloroadenosine,

ensuring the well-being of laboratory personnel and the protection of our environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 2-Chloroadenosine with

appropriate personal protective equipment (PPE). According to safety data sheets, 2-
Chloroadenosine is harmful if swallowed, in contact with skin, or inhaled. It is also known to

cause skin and eye irritation and is suspected of damaging fertility. Therefore, the minimum

required PPE includes chemical-resistant gloves, safety goggles, and a laboratory coat.[1] All

handling should be conducted in a well-ventilated area or a chemical fume hood to minimize

inhalation exposure.[2][3]

Step-by-Step Disposal Protocol
The disposal of 2-Chloroadenosine must be managed as hazardous waste. It should never be

disposed of down the drain or in regular trash. The following procedure outlines the necessary

steps for its proper disposal:

Waste Identification and Segregation:
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All solid waste contaminated with 2-Chloroadenosine, including unused product, weigh

boats, and contaminated pipette tips, must be collected in a designated hazardous waste

container.

Liquid waste, such as solutions containing 2-Chloroadenosine, should be collected in a

separate, clearly labeled, and sealed hazardous waste container.

It is crucial to avoid mixing 2-Chloroadenosine waste with other waste streams unless

their compatibility is confirmed to prevent potentially violent reactions.

Container Management:

Use only appropriate and compatible containers for waste storage, preferably made of

plastic. The original product container can often be a suitable choice.

Ensure waste containers are kept securely closed except when adding waste.

Containers should not be filled beyond 90% capacity to allow for expansion and prevent

spills.

Labeling of Hazardous Waste:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "2-Chloroadenosine"

The specific hazard pictograms (e.g., harmful, irritant)

The date when the first waste was added to the container

The name and contact information of the responsible researcher or laboratory

supervisor.

Storage of Hazardous Waste:
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Store the labeled hazardous waste containers in a designated and secure Satellite

Accumulation Area (SAA) within the laboratory.

The SAA should be located at or near the point of waste generation.

Ensure that incompatible wastes are segregated within the SAA to prevent accidental

mixing.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for the pickup and final disposal of the 2-
Chloroadenosine waste.

Follow all institutional and local regulations for hazardous waste manifest and pickup

procedures.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information related to the

handling and disposal of 2-Chloroadenosine.

Parameter Value Reference

Molecular Weight 301.69 g/mol

CAS Number 146-77-0

EC Number 205-678-3

pH (aqueous solutions)
Data not available; handle as a

chemical waste

Maximum Accumulation (P-

listed waste)
1 quart (liquid) or 1 kg (solid)

Note: While 2-Chloroadenosine is not explicitly on the P-list of acute hazardous wastes, its

known toxicities warrant careful quantity management. Always consult your institution's EHS for

specific guidance on accumulation limits.
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Experimental Protocol: Triple Rinsing of Empty
Containers
Empty containers that previously held 2-Chloroadenosine must be properly decontaminated

before they can be disposed of as non-hazardous waste.

Methodology:

Select a solvent that is capable of dissolving 2-Chloroadenosine (e.g., water, ethanol, or as

recommended by the manufacturer).

Add the solvent to the empty container, filling it to approximately 10% of its volume.

Securely cap the container and swirl or shake it to ensure the entire inner surface is rinsed.

Pour the rinsate into the designated liquid hazardous waste container for 2-
Chloroadenosine.

Repeat this rinsing procedure two more times for a total of three rinses.

After the third rinse, allow the container to air dry completely in a well-ventilated area.

Deface or remove the original chemical label and mark the container as "empty" and "triple-

rinsed."

The triple-rinsed container can now be disposed of in the appropriate glass or plastic

recycling bin, as per your institution's guidelines.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Chloroadenosine waste.
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Caption: Disposal workflow for 2-Chloroadenosine.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally compliant disposal of 2-Chloroadenosine, fostering a culture of safety and
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responsibility within the scientific community. Always consult your institution's specific

guidelines and the most recent safety data sheet for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1664061?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_of_2_2_Cyclohexylethyl_amino_adenosine_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.capotchem.cn/doc/msds_146-77-0.do
https://file.medchemexpress.com/batch_PDF/HY-152334/2-Chloro-2-deoxyadenosine-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1664061#2-chloroadenosine-proper-disposal-procedures
https://www.benchchem.com/product/b1664061#2-chloroadenosine-proper-disposal-procedures
https://www.benchchem.com/product/b1664061#2-chloroadenosine-proper-disposal-procedures
https://www.benchchem.com/product/b1664061#2-chloroadenosine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1664061?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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